Cas no 102793-81-7 (1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene)

• Product Name: 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene
• CAS No: 102793-81-7
• MF: C₉H₈BrF₃O₂
• MW: 285.057832717896
• CID: 2119938
• PubChem ID: 13672274
• Update Time: 2025-10-24

1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene
• 102793-81-7
• DB-336656
• SCHEMBL5247851
• CEA79381
• EN300-96180
• 889-078-2

• Inchi： 1S/C9H8BrF3O2/c10-5-6-14-7-1-3-8(4-2-7)15-9(11,12)13/h1-4H,5-6H2
• InChI Key： QESONWISJWXHAA-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 283.96598g/mol
• Monoisotopic Mass: 283.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.06g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene

Introduction to 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene (CAS No. 102793-81-7)

1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene (CAS No. 102793-81-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of a bromoethoxy and a trifluoromethoxy substituent on a benzene ring, offers a wide range of applications, from pharmaceutical development to advanced material synthesis.

The molecular structure of 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene is particularly noteworthy. The presence of the bromoethoxy group provides a reactive site for further chemical modifications, making it an excellent precursor for the synthesis of more complex molecules. Meanwhile, the trifluoromethoxy group imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity.

In the realm of medicinal chemistry, 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene has been explored as a potential intermediate in the synthesis of various drugs. Recent studies have highlighted its role in the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of a new class of inhibitors targeting specific protein-protein interactions involved in cancer cell proliferation.

The electronic properties of 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene also make it an attractive candidate for applications in materials science. The trifluoromethoxy group can enhance the electron-withdrawing nature of the molecule, which is beneficial for designing materials with improved electronic properties. Research in this area has shown that derivatives of this compound can be used to create advanced organic semiconductors and photovoltaic materials. A notable example is a 2022 study published in Advanced Materials, which demonstrated the use of 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene-based polymers in high-performance organic solar cells.

Beyond its applications in pharmaceuticals and materials science, 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene has also been studied for its potential environmental applications. The compound's unique chemical structure allows it to be used as a precursor for the synthesis of environmentally friendly materials that can help mitigate pollution. For example, researchers at the University of California, Berkeley, have developed a method to use this compound in the synthesis of biodegradable polymers that can replace traditional plastic materials.

The synthesis and characterization of 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene have been well-documented in various scientific publications. Common synthetic routes involve nucleophilic substitution reactions and coupling reactions, which allow for precise control over the formation of the desired product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm the structure and purity of the compound.

In conclusion, 1-(2-bromoethoxy)-4-(trifluoromethoxy)benzene (CAS No. 102793-81-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working on drug discovery, material science, and environmental applications. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.